2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide

Specification

• CAS No.: 477329-69-4
• Molecular Formula: C23H20BrN5O3S
• Molecular Weight: 526.4 g/mol
• IUPAC Name: 2-[[4-(4-bromophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide
• Standard InChI: InChI=1S/C23H20BrN5O3S/c1-31-19-8-5-17(13-20(19)32-2)26-21(30)14-33-23-28-27-22(15-9-11-25-12-10-15)29(23)18-6-3-16(24)4-7-18/h3-13H,14H2,1-2H3,(H,26,30)
• Standard InChI Key: SOVQRHCCFGQYNU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Br)C4=CC=NC=C4)OC

Introduction

The compound 2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide is a complex organic molecule featuring a triazole ring linked to a pyridine and a bromophenyl group, along with an acetamide moiety connected to a dimethoxyphenyl group. This compound is part of a broader class of molecules that have garnered interest due to their potential biological activities.

Synthesis and Preparation

The synthesis of this compound typically involves multi-step reactions, starting with the preparation of the triazole core. This may involve the use of commercially available reagents and catalysts to facilitate the formation of the desired bonds between the triazole, pyridine, bromophenyl, and acetamide moieties.

Biological Activities

While specific biological activity data for this exact compound may be limited, similar compounds within the triazole class have shown promise in various biological assays. For instance, triazole derivatives have been explored for their antimicrobial, anticancer, and anti-inflammatory properties. The presence of the pyridine and bromophenyl groups could potentially enhance these activities by interacting with biological targets in a manner that is favorable for therapeutic applications.

Safety and Handling

Given its chemical structure, this compound may pose hazards typical of organic chemicals, such as irritation to skin and eyes. Proper handling and storage procedures should be followed to minimize exposure risks.

Hazard	Precaution
Skin Irritation	Wear Protective Gloves
Eye Irritation	Wear Safety Goggles
Inhalation	Use in Well-Ventilated Area